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Get Quote

This guide provides comprehensive information on the human Parathyroid Hormone (PTH)
gene and its corresponding protein, with a specific focus on the N-terminal 1-44 amino acid
fragment. It is intended for researchers, scientists, and professionals involved in drug
development and related fields.

Gene and Protein Overview

Parathyroid hormone is a critical endocrine regulator of calcium and phosphate homeostasis.[1]
The full-length hormone is an 84-amino acid polypeptide secreted by the parathyroid glands.[2]
[3] Its biological activity is primarily mediated by the N-terminal region, which binds to and
activates the Parathyroid Hormone 1 Receptor (PTH1R).[1] The PTH (1-44) fragment
represents a portion of this biologically active N-terminal domain.

The human PTH gene is a single-copy gene located on the short arm of chromosome 11.[3] It
contains the genetic blueprint for the preproparathyroid hormone, which undergoes proteolytic
processing to become the mature 84-amino acid hormone.
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Attribute Information References

Official Symbol PTH --INVALID-LINK--[4]
PTH1, FIH1, Parathormone,

Aliases ) --INVALID-LINK--
Parathyrin

Chromosomal Locus 11p15.3 --INVALID-LINK--[4]

NCBI Gene ID

[5](--INVALID-LINK--)

[4]

Gene Structure

The gene is approximately
4,200 base pairs long and
contains two intervening

sequences (introns).

[6]

The mature PTH protein is an 84-amino acid peptide. The N-terminal (1-34) region is well-
characterized and is the minimal fragment required for full biological activity. While the PTH (1-
44) fragment is commercially available for research, specific quantitative data on its binding
affinity and potency are not as extensively documented as for PTH (1-34).

Attribute Information References
Full Name Parathyroid Hormone --INVALID-LINK--[7]
UniProt ID --INVALID-LINK-- [7]

Full-Length Sequence

SVSEIQLMHNLGKHLNSMER
VEWLRKKLQDVHNFVALG...

(84 amino acids)

~-INVALID-LINK--[7]

SVSEIQLMHNLGKHLNSMER

PTH (1-44) Sequence VEWLRKKLQDVHNFVALGAP  Derived from full sequence
LAPRDAGS
Molecular Weight (1-84) ~9.4 kDa --INVALID-LINK--

Biological Half-life

Approximately 4 minutes

[1]

Signaling Pathways

© 2026 BenchChem. All rights reserved. 2/11

Tech Support


https://www.ncbi.nlm.nih.gov/gene?Db=gene&Cmd=DetailsSearch&Term=5741
https://www.ncbi.nlm.nih.gov/gene?Db=gene&Cmd=DetailsSearch&Term=5741
https://pubmed.ncbi.nlm.nih.gov/6220408/
https://www.ncbi.nlm.nih.gov/gene?Db=gene&Cmd=DetailsSearch&Term=5741
https://www.uniprot.org/uniprotkb/P01270/entry
https://pmc.ncbi.nlm.nih.gov/articles/PMC3568769/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3568769/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3568769/
https://en.wikipedia.org/wiki/Parathyroid_hormone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PTH and its N-terminal fragments exert their effects by binding to the PTH1 Receptor (PTH1R),
a class B G-protein-coupled receptor (GPCR).[8] This interaction primarily activates two major
signaling cascades within target cells, predominantly in bone and kidney.[9]

o Gas-Adenylate Cyclase-PKA Pathway: This is the principal signaling pathway. Ligand
binding to PTH1R activates the stimulatory G-protein (Gas), which in turn stimulates adenylyl
cyclase to produce cyclic AMP (cAMP).[10] Elevated cAMP levels activate Protein Kinase A
(PKA), which then phosphorylates various downstream targets to mediate the physiological
response.[10]

e Gag-Phospholipase C-PKC Pathway: PTH1R can also couple to the Gaq protein. This
activates Phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[10] IP3
triggers the release of intracellular calcium, while DAG activates Protein Kinase C (PKC).
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Caption: PTH1R Signaling Pathways.
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Quantitative Data

Quantitative analysis of PTH fragments is complex, and much of the available data focuses on
PTH (1-34) and the full-length PTH (1-84). While PTH (1-44) is expected to be a potent agonist,
specific affinity (Kd) and potency (EC50) values are not widely reported in the literature. The
data for PTH (1-34) are provided as a reference.

Parameter Ligand Value Assay Type References
o o Isothermal
Binding Affinity ~1-3 UM (to o
PTH (1-34) Titration [11]
(Kd) receptor ECD) ]
Calorimetry
cAMP
cAMP Potency _
PTH (1-34) 0.1-0.3nM Accumulation [12]
(EC50)
Assay
IC50 CcAMP Antagonist
_ PTHrP (7-34) 84 nM [13]
(Antagonist) Assay

Note: ECD refers to the N-terminal Extracellular Domain of the PTH1R.

Experimental Protocols

The following sections detail common methodologies used to study PTH and its analogs.

This protocol is used to determine the binding affinity of an unlabeled ligand (e.g., PTH (1-44))
by measuring its ability to compete with a labeled ligand (e.g., 2°I-PTH(1-34)) for binding to the
PTH1R.

Methodology:

e Cell Culture: Use cells engineered to express the human PTH1R (e.g., HEK293 or COS-7
cells).

e Membrane Preparation: Homogenize cells in a lysis buffer and centrifuge to pellet the cell
membranes. Resuspend the membrane pellet in a binding buffer.
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Assay Setup: In a 96-well plate, add a constant concentration of cell membranes and a fixed
concentration of radiolabeled PTH analog (e.g., 12°I-PTH(1-34)).

Competition: Add serial dilutions of the unlabeled competitor ligand (PTH (1-44)).
Incubation: Incubate the plate to allow the binding to reach equilibrium.

Separation: Separate bound from free radioligand by rapid filtration through a glass fiber
filter, followed by washing.

Detection: Measure the radioactivity retained on the filters using a gamma counter.

Data Analysis: Plot the percentage of bound radioligand against the concentration of the
unlabeled competitor. Fit the data to a sigmoidal dose-response curve to determine the IC50
(the concentration of competitor that inhibits 50% of specific binding). The inhibitor constant
(Ki) can then be calculated using the Cheng-Prusoff equation.[14]
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Caption: Competitive Binding Assay Workflow.

This protocol measures the ability of PTH (1-44) to stimulate the production of intracellular
CcAMP, a key second messenger. Homogeneous Time-Resolved Fluorescence (HTRF) is a
common detection method.

Methodology:
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Cell Culture: Plate cells expressing PTH1R in a 96- or 384-well plate and culture until
confluent.

Compound Addition: Remove culture medium and add stimulation buffer containing various
concentrations of the test compound (PTH (1-44)). Include a phosphodiesterase inhibitor
(e.g., IBMX) to prevent cCAMP degradation.[15]

Incubation: Incubate the plate at room temperature (typically for 30 minutes) to allow for
CcAMP production.[16]

Lysis and Detection: Add the HTRF detection reagents. These typically include a cAMP-d2
conjugate (acceptor) and a europium cryptate-labeled anti-cAMP antibody (donor). The cell
lysis buffer is included with these reagents.[17]

Second Incubation: Incubate for 1 hour at room temperature to allow the competitive
immunoassay to reach equilibrium.[15]

Detection: Read the plate on an HTRF-compatible microplate reader, measuring
fluorescence emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the
donor).

Data Analysis: The HTRF ratio (665nm/620nm) is inversely proportional to the amount of
cAMP produced by the cells.[18] Plot the HTRF ratio against the ligand concentration and fit
to a sigmoidal dose-response curve to determine the EC50 value.[19]
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Caption: HTRF cAMP Assay Workflow.

This protocol describes a sandwich ELISA for the quantitative measurement of PTH in a
sample (e.g., plasma, cell culture supernatant).

Methodology:
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o Plate Coating: Coat a 96-well microplate with a capture antibody specific for one epitope of
PTH (e.g., N-terminal).

» Blocking: Block non-specific binding sites in the wells with a blocking buffer (e.g., BSA
solution).

o Sample/Standard Addition: Add standards of known PTH concentration and unknown
samples to the wells. Incubate for 1-2 hours.

e Washing: Wash the plate multiple times to remove unbound material.

o Detection Antibody: Add a second, biotinylated antibody that recognizes a different epitope of
PTH (e.g., mid-region). Incubate.

e Washing: Repeat the wash step.

o Enzyme Conjugate: Add streptavidin conjugated to an enzyme (e.g., Horseradish
Peroxidase, HRP). Incubate.

e Washing: Repeat the wash step.

o Substrate Addition: Add a chromogenic substrate (e.g., TMB). The HRP enzyme will catalyze
a color change.

o Stop Reaction: Stop the reaction with a stop solution (e.qg., sulfuric acid).

» Detection: Measure the absorbance at a specific wavelength (e.g., 450 nm) using a
microplate reader.

o Data Analysis: Generate a standard curve by plotting the absorbance versus the
concentration of the standards. Use this curve to determine the concentration of PTH in the
unknown samples.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b15544270?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

